Cas no 813466-05-6 (1H-Imidazole-5-carboxylic acid, 1-[(1R)-1-(4-iodophenyl)ethyl]-, methylester)

• Product Name: 1H-Imidazole-5-carboxylic acid, 1-[(1R)-1-(4-iodophenyl)ethyl]-, methylester
• CAS No: 813466-05-6
• MF: C₁₃H₁₃IN₂O₂
• MW: 356.158995389938
• CID: 1803528
• PubChem ID: 11660398
• Update Time: 2025-04-21

1H-Imidazole-5-carboxylic acid, 1-[(1R)-1-(4-iodophenyl)ethyl]-, methylester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 1-[(1R)-1-(4-iodophenyl)ethyl]-, methylester
• methyl 3-[(1R)-1-(4-iodophenyl)ethyl]imidazole-4-carboxylate
• DTXSID50231064
• NS00071874
• 1H-Imidazole-5-carboxylic acid, 1-((1R)-1-(4-iodophenyl)ethyl)-, methyl ester
• 123I-Iodometomidate
• IMTO I-123
• Q27290574
• DB13021
• 123I-IMTO
• CHEMBL260402
• 813466-05-6
• U21CVV13SV
• DTXCID50153555
• methyl 1-[(1R)-1-(4-iodophenyl)ethyl]-1H-imidazole-5-carboxylate
• R-iodometomidate i-123
• UNII-U21CVV13SV
• SCHEMBL4870043
• methyl 1-((1R)-1-(4-iodophenyl)ethyl)-1H-imidazole-5-carboxylate
• Iodometomidate i-123, R-
• IODOMETOMIDATE I-123, (R)-
• (R)-4-(123I)Iodometomidate
• 123 I Iodometomidate

• Inchi： 1S/C13H13IN2O2/c1-9(10-3-5-11(14)6-4-10)16-8-15-7-12(16)13(17)18-2/h3-9H,1-2H3/t9-/m1/s1
• InChI Key： KECBLXVYTIVCTG-SECBINFHSA-N
• SMILES： IC1C=CC(=CC=1)[C@@H](C)N1C=NC=C1C(=O)OC

Computed Properties

• Exact Mass: 356.00218g/mol
• Monoisotopic Mass: 356.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų